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Compound of Interest

Compound Name: (R)-(-)-2-Pentanol

Cat. No.: B1631112 Get Quote

Technical Support Center: (R)-(-)-2-Pentanol
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of (R)-(-)-2-Pentanol.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for (R)-(-)-2-Pentanol?

A1: (R)-(-)-2-Pentanol should be stored in a cool, dry, and well-ventilated area.[1] The

recommended storage temperature is between 2-8°C in a refrigerator.[2][3] It is crucial to keep

the container tightly closed to prevent evaporation and moisture absorption.[4][5][6] The

storage area should be away from heat, sparks, open flames, and other sources of ignition as

the compound is flammable.[1][4][5]

Q2: What is the shelf life of (R)-(-)-2-Pentanol?

A2: The shelf life of (R)-(-)-2-Pentanol can vary depending on the supplier and storage

conditions. If a retest or expiration date is not provided on the Certificate of Analysis (COA), it is

recommended to inspect the product routinely to ensure it performs as expected. For products

without a specified expiration date, a standard warranty of one year from the date of shipment

is often applicable, assuming it has been stored correctly.

Q3: What are the signs of degradation or impurity in (R)-(-)-2-Pentanol?
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A3: Signs of degradation can include a change in color from a colorless liquid, the presence of

suspended particles, or a significant change in its characteristic odor.[7] It is also important to

test for the presence of peroxides, especially before distillation or evaporation, as they can

form over time.[4] A change in the optical rotation value may also indicate racemization or the

presence of impurities.[2]

Q4: Is (R)-(-)-2-Pentanol sensitive to light or air?

A4: While specific data on the light sensitivity of (R)-(-)-2-Pentanol is limited, it is good practice

to store it in a dark or amber glass bottle to protect it from light, which can potentially catalyze

degradation.[8] The compound is sensitive to air due to its flammable nature and the potential

for peroxide formation.[4][7] Therefore, it should be stored under an inert atmosphere (e.g.,

nitrogen or argon) for long-term storage to maintain high purity.

Q5: What materials are incompatible with (R)-(-)-2-Pentanol?

A5: (R)-(-)-2-Pentanol is incompatible with strong oxidizing agents.[1][4] Contact with these

substances can lead to vigorous reactions, potentially causing fire or an explosion.
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Issue Possible Cause Recommended Action

Unexpected reaction results or

low yield

Degradation of (R)-(-)-2-

Pentanol due to improper

storage.

Verify the purity of the alcohol

using Gas Chromatography

(GC) or Nuclear Magnetic

Resonance (NMR)

spectroscopy. Ensure the

material has been stored at 2-

8°C and protected from air and

light.

Inconsistent analytical results

(e.g., chromatography)

Presence of water or other

impurities.

Use anhydrous (R)-(-)-2-

Pentanol for moisture-sensitive

reactions. Check for impurities

using appropriate analytical

techniques.

Visible particles or

discoloration in the liquid

Contamination or degradation

of the product.

Do not use the product.

Dispose of it according to

safety guidelines.

Safety incident (e.g., fire)
Improper handling or storage

near ignition sources.

(R)-(-)-2-Pentanol is a

flammable liquid.[4][6][9]

Always handle it in a well-

ventilated area, away from

heat, sparks, and open flames.

[1][4][5] Ensure proper

grounding of containers when

transferring the material to

avoid static discharge.[1][5]

Data Presentation
Physical and Chemical Properties of (R)-(-)-2-Pentanol
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Property Value

Molecular Formula C₅H₁₂O[2][7]

Molecular Weight 88.15 g/mol [2][7]

Appearance Colorless, clear liquid[2]

Boiling Point 118-120 °C[10]

Density 0.809 - 0.812 g/mL at 20-25 °C

Refractive Index n20/D 1.406

Optical Rotation [α]25/D -13° (neat)

Flash Point 34 °C (93.2 °F) - closed cup[9]

Solubility
Slightly soluble in water. Soluble in alcohol.[7]

[11]

Recommended Storage Conditions Summary

Parameter Condition Rationale

Temperature 2-8 °C[2][3]
To minimize evaporation and

potential degradation.

Atmosphere

Tightly sealed container,[4][5]

[6] inert gas for long-term

storage.

To prevent contamination from

air and moisture, and to

reduce fire hazard.

Light
Protection from light (e.g.,

amber bottle).[8]

To prevent potential light-

catalyzed degradation.

Incompatibilities
Away from strong oxidizing

agents.[1][4]

To prevent hazardous

reactions.

Experimental Protocols
Protocol 1: Purity Assessment by Gas Chromatography (GC)
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Instrument: A standard gas chromatograph equipped with a flame ionization detector (FID).

Column: A chiral capillary column suitable for separating alcohol enantiomers (e.g., a

cyclodextrin-based column).

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injector and Detector Temperature: Set to 250 °C.

Oven Temperature Program: Start at 50 °C, hold for 2 minutes, then ramp up to 150 °C at a

rate of 10 °C/min.

Sample Preparation: Prepare a dilute solution of (R)-(-)-2-Pentanol in a suitable solvent

(e.g., dichloromethane).

Injection: Inject 1 µL of the prepared sample.

Analysis: The retention time of the main peak should correspond to that of a standard (R)-
(-)-2-Pentanol sample. The peak area will determine the purity. The presence of a peak at

the retention time of (S)-(+)-2-Pentanol would indicate the enantiomeric excess.

Protocol 2: Peroxide Test

Reagents: Potassium iodide (KI) solution (10% w/v), glacial acetic acid, and starch indicator

solution.

Procedure:

Add 1 mL of (R)-(-)-2-Pentanol to a test tube.

Add 1 mL of glacial acetic acid.

Add 1 mL of the 10% KI solution.

Shake the mixture and let it stand for 5 minutes in the dark.

Observation: The development of a yellow to brown color indicates the presence of

peroxides. The intensity of the color is proportional to the peroxide concentration. Adding a
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few drops of starch indicator solution will result in a blue-black color if peroxides are present.

Mandatory Visualizations

Receive (R)-(-)-2-Pentanol

Inspect for damage and correct labeling

Store in a designated flammable liquid cabinet Log receipt and storage location

Maintain temperature at 2-8°C Ensure container is tightly sealed Protect from light Keep away from oxidizing agents and ignition sources

Click to download full resolution via product page

Caption: Recommended workflow for the safe storage of (R)-(-)-2-Pentanol.
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Experiment Yield is Low

Check Purity of (R)-(-)-2-Pentanol?

Purity is High

Yes

Purity is Low

No

Investigate Other Experimental Parameters Review Storage Conditions

Dispose of degraded material

Click to download full resolution via product page

Caption: A logical diagram for troubleshooting low experimental yields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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